4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine

• IUPAC Name: (4,4-difluoropiperidin-1-yl)-(2-methyl-1-benzofuran-5-yl)methanone
• InChI: InChI=1S/C15H15F2NO2/c1-10-8-12-9-11(2-3-13(12)20-10)14(19)18-6-4-15(16,17)5-7-18/h2-3,8-9H,4-7H2,1H3
• InChI Key: ZCCDPTKOTZQLHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)N3CCC(CC3)(F)F
• Molecular Formula: C15H15F2NO2
• Molecular Weight: 279.28 g/mol

Description

4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine, also known as DFB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine exerts its inhibitory activity against acetylcholinesterase by binding to the active site of the enzyme and preventing the hydrolysis of acetylcholine. This leads to an accumulation of acetylcholine in the synaptic cleft, which enhances cholinergic neurotransmission and improves cognitive function.
Biochemical and Physiological Effects
4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been found to increase the levels of acetylcholine in the brain, which is a key neurotransmitter involved in learning and memory. Additionally, 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine has been reported to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine has several advantages for lab experiments, including its high potency and selectivity for acetylcholinesterase, its low toxicity profile, and its ease of synthesis. However, one limitation of 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine is its relatively short half-life, which may limit its duration of action in vivo.

Future Directions

There are several potential future directions for the use of 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine in scientific research. One area of interest is the development of 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine-based drugs for the treatment of Alzheimer's disease and other cognitive disorders. Another potential application of 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine is in the development of new tools for studying the cholinergic system in the brain. Additionally, further studies are needed to investigate the mechanisms underlying the cognitive-enhancing effects of 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine and to optimize its pharmacokinetic properties for use in vivo.
Conclusion
In conclusion, 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine is a promising chemical compound that has gained attention in scientific research due to its potential applications in various fields. Further studies are needed to fully elucidate its mechanism of action, optimize its pharmacokinetic properties, and explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine involves the reaction of 2-methyl-1-benzofuran-5-carboxylic acid with piperidine, followed by the addition of 2,2-difluoroethylamine. The resulting product is then purified through column chromatography to obtain 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine in high yield and purity.

Scientific Research Applications

4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine has been used in various scientific research studies, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine has been found to exhibit potent inhibitory activity against acetylcholinesterase, an enzyme that plays a crucial role in the pathogenesis of Alzheimer's disease. In neuroscience, 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine has been used as a tool to study the role of the cholinergic system in cognitive function and memory. In drug discovery, 4,4-difluoro-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]piperidine has been investigated as a potential lead compound for the development of new drugs targeting acetylcholinesterase.